1-Amino-6-(4-chlorophenyl)-2,7-diethyl-3,8-dioxo-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile

• Molecular Formula: C19H17ClN4O2
• Molecular Weight: 368.8 g/mol
• IUPAC Name: 1-amino-6-(4-chlorophenyl)-2,7-diethyl-3,8-dioxo-2,7-naphthyridine-4-carbonitrile
• InChI: InChI=1S/C19H17ClN4O2/c1-3-23-15(11-5-7-12(20)8-6-11)9-13-14(10-21)18(25)24(4-2)17(22)16(13)19(23)26/h5-9H,3-4,22H2,1-2H3
• InChI Key: DMRSSADQIORXMM-UHFFFAOYSA-N
• SMILES: CCN1C(=CC2=C(C(=O)N(C(=C2C1=O)N)CC)C#N)C3=CC=C(C=C3)Cl

Description

1-Amino-6-(4-chlorophenyl)-2,7-diethyl-3,8-dioxo-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile, also known as DCPTA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DCPTA belongs to the family of naphthyridine carboxamides and is known for its ability to modulate the activity of certain proteins in the human body.

Mechanism of Action

The mechanism of action of 1-Amino-6-(4-chlorophenyl)-2,7-diethyl-3,8-dioxo-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile involves its ability to bind to certain proteins in the human body, thereby modulating their activity. This compound has been shown to bind to the protein HSP90, which is involved in the regulation of cell growth and survival. By binding to HSP90, this compound can inhibit its activity, leading to the death of cancer cells. This compound has also been shown to modulate the activity of certain immune cells, making it a potential candidate for the development of immunomodulatory drugs.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as to modulate the activity of certain immune cells. This compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the development of drugs for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Amino-6-(4-chlorophenyl)-2,7-diethyl-3,8-dioxo-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile in lab experiments is its ability to modulate the activity of certain proteins in the human body. This makes it a valuable tool for studying the role of these proteins in various biological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have a narrow therapeutic window, meaning that it can be toxic at higher doses.

Future Directions

There are a number of future directions for the study of 1-Amino-6-(4-chlorophenyl)-2,7-diethyl-3,8-dioxo-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile. One potential direction is the development of this compound-based drugs for the treatment of cancer and other diseases. Another potential direction is the study of the mechanism of action of this compound, which could lead to the development of new drugs that target the same proteins. Additionally, the study of this compound could lead to a better understanding of the role of certain proteins in various biological processes.

Synthesis Methods

The synthesis of 1-Amino-6-(4-chlorophenyl)-2,7-diethyl-3,8-dioxo-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile involves a multi-step process that starts with the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate. The resulting product is then treated with hydrazine hydrate to form the corresponding hydrazone. The hydrazone is then reacted with 3,4-dihydro-2H-pyran and acetic anhydride to form the final product, this compound.

Scientific Research Applications

1-Amino-6-(4-chlorophenyl)-2,7-diethyl-3,8-dioxo-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile has been extensively studied for its potential applications in scientific research. It has been shown to modulate the activity of certain proteins in the human body, making it a potential candidate for the development of new drugs. This compound has been studied for its potential applications in cancer treatment, as well as for its ability to modulate the immune system.